N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)-2-phenylacetamide

• IUPAC Name: N-[3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl]-2-phenylacetamide
• InChI: InChI=1S/C21H23FN2O2/c22-18-9-4-8-17(12-18)13-19(24-11-5-10-21(24)26)15-23-20(25)14-16-6-2-1-3-7-16/h1-4,6-9,12,19H,5,10-11,13-15H2,(H,23,25)
• InChI Key: ZJCXXUOJDBOWPP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C(CC2=CC(=CC=C2)F)CNC(=O)CC3=CC=CC=C3
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

N-(3-(3-fluorophenyl)-2-(2-oxopyrrolidin-1-yl)propyl)-2-phenylacetamide is a chemical compound that has been studied for its potential use as a pharmaceutical drug. This compound is also known by the chemical name, FPPP, and has been the focus of numerous scientific studies to determine its potential applications.

Scientific Research Applications

Toxicity of Organic Fluorophores in Molecular Imaging

Organic fluorophores, including compounds with fluorophenyl groups, are pivotal in in vivo cancer diagnosis through optical imaging. This technology allows for real-time detection of cancer using relatively inexpensive and portable equipment. A literature review on the toxicity of widely used fluorophores shows varying degrees of cytotoxicity, tissue toxicity, in vivo toxicity, and mutagenicity. Notably, FDA-approved compounds like indocyanine green and fluorescein have extensive toxicity-related data. The study suggests that the amounts used in molecular imaging are typically much lower than toxic doses, pointing toward a balance between efficacy and safety in patient use (Alford et al., 2009).

Hepatotoxicity and Nephrotoxicity of Common Pharmaceuticals

The literature shows concern over the hepatotoxicity and nephrotoxicity of common pharmaceuticals, such as paracetamol. Studies have extensively reviewed the mechanisms leading to liver and kidney damage upon overdose or chronic use of such drugs. Research underscores the importance of understanding these adverse effects to prevent them effectively and highlights the need for ongoing education and research to mitigate risks associated with pharmaceuticals (Tittarelli et al., 2017).

Neuroprotective Potential of 3-N-Butylphthalide Derivatives

3-N-Butylphthalide (NBP) and its derivatives, originating from Apium graveolens Linn., have shown significant neuroprotective effects, particularly in the context of ischemic stroke and degenerative diseases. The neuroprotective mechanisms of NBP-derived compounds include actions against oxidative stress, mitochondrial dysfunction, apoptosis, and inflammation. The review indicates that these compounds offer a promising avenue for therapeutic development against a range of neurological conditions, underscoring the role of chemical compounds in advancing medical treatments (Abdoulaye & Guo, 2016).